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An In-depth Technical Guide to the Phase Diagram of the Calcium-Lithium Binary System

Introduction

The calcium-lithium (Ca-Li) binary alloy system is of significant interest in various metallurgical
applications, including the development of lightweight structural materials and as a component
in more complex multi-element alloys.[1] A thorough understanding of its phase equilibria is
crucial for predicting material behavior during processing and in service. This technical guide
provides a comprehensive overview of the Ca-Li phase diagram, detailing the invariant
reactions, phase compositions, and the experimental methodologies employed in its
characterization. The information is targeted towards researchers, scientists, and professionals
in drug development who may utilize this system in their respective fields.

Quantitative Data Summary

The Ca-Li binary system is characterized by a single intermetallic compound, CaLi2, and two
invariant reactions: a eutectic and a peritectic reaction.[1][2] The quantitative data for these
features are summarized in the tables below.

Invariant Reactions
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. Temperature Temperature Composition .
Reaction Type Reaction
(°C) (K) (at.% Ca)
. L « (BLi) +
Eutectic 142 415 8.0 )
Cali2
L L+ (aCa) «
Peritectic ~443 ~716 ~33.3 )
Cali2

Note: The peritectic reaction temperature is approximated based on the transformation
temperature of pure Calcium.

Properties of the Intermetallic Compound

Compound Crystal Structure Enthalpy of Formation

Studied by drop solution

Cali2 .
calorimetry

Experimental Protocols

The determination of the Ca-Li phase diagram has been accomplished through a combination
of experimental techniques and computational thermodynamic modeling.

1. Thermal Analysis: Differential Thermal Analysis (DTA) and resistance-temperature methods
have been employed to determine the liquidus lines and invariant reaction temperatures.[2] In
DTA, the temperature difference between a sample and an inert reference is measured as a
function of temperature. Phase transitions are identified by the endothermic or exothermic
events that cause this temperature difference to deviate from the baseline. The resistance-
temperature method involves measuring the electrical resistance of an alloy as it is heated or
cooled. Discontinuities in the rate of change of resistance with temperature indicate phase
transformations.[2]

2. Calorimetry: Drop solution calorimetry in a liquid aluminum bath has been utilized to
determine the enthalpy of formation of the CaLi2 intermetallic compound.[1][2] In this
technique, a small sample of the compound is dropped from room temperature into a liquid
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metal solvent (in this case, aluminum) at a high temperature. The heat effect of the dissolution
is measured, from which the enthalpy of formation can be calculated.

3. Phase Equilibration and X-ray Diffractometry (XRD): To determine the solid-state phase
boundaries and the crystal structures of the phases present, alloys of different compositions
are annealed at a specific temperature for a prolonged period to reach equilibrium.[1] The
samples are then quenched to preserve the high-temperature microstructure. XRD is
subsequently used to identify the phases present in the quenched samples by analyzing the
diffraction pattern of X-rays scattered by the crystalline structure.[1]

4. Computational Thermodynamics (CALPHAD): The CALPHAD (CALculation of PHAse
Diagrams) method is a computational approach used to model the thermodynamic properties of
each phase in a system and to calculate the phase diagram.[1] This method relies on
experimental data to optimize the thermodynamic parameters in the models. The calculated
phase diagrams for the Ca-Li system have shown good agreement with experimental data.[1]

Visualizing the Ca-Li Phase Diagram

The logical relationships within the Ca-Li phase diagram, including the invariant reactions and
phase fields, can be represented as follows:
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Liquidus

Liquid (L)

Peritectic Reaction
L + (aCa) ~ Cali2

Eutectic Reaction
L < (BLi) + CaLi2
142°C, 8.0 at.% Ca

Allotropic Transformation
oCa (BCC) «~ FCC Ca
443°C

Click to download full resolution via product page

Caption: A logical flow diagram of the phase transformations in the Calcium-Lithium binary

system.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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